ethyl 4-({[3-cyano-6-(difluoromethyl)-4-methyl-2-pyridinyl]thio}methyl)-2-(cyclopropylamino)-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 4-[[3-cyano-6-(difluoromethyl)-4-methylpyridin-2-yl]sulfanylmethyl]-2-(cyclopropylamino)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C18H18F2N4O2S2/c1-3-26-17(25)14-13(24-18(28-14)22-10-4-5-10)8-27-16-11(7-21)9(2)6-12(23-16)15(19)20/h6,10,15H,3-5,8H2,1-2H3,(H,22,24)
• InChI Key: YJGPTIUIKHFBCA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC2CC2)CSC3=C(C(=CC(=N3)C(F)F)C)C#N
• Molecular Formula: C18H18F2N4O2S2
• Molecular Weight: 424.5 g/mol

Description

Synthesis Analysis

The synthesis of related ethyl carboxylate compounds involves interactions between ethyl acetate derivatives and various arylidene malononitrile derivatives in ethanol/triethylamine (TEA) solutions at room temperature. For example, ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives were prepared through such interactions, demonstrating the versatility of ethyl acetate derivatives in synthesizing complex molecules (Mohamed, 2014).

Molecular Structure Analysis

X-ray diffraction methods have been used to determine the crystal structures of synthesized compounds, offering insights into their molecular conformations. For instance, ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate was analyzed to reveal its crystal structure, providing fundamental information on molecular orientation and interactions (Minga, 2005).

Chemical Reactions and Properties

Various chemical reactions have been explored to synthesize and transform ethyl carboxylate compounds. For example, transformations of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-thioazole-5-carboxylate into 5-substituted 2-amino-4-oxo-4,5-dihydrothiazolo[5,4-c]pyridine-7-carboxylates demonstrate the reactivity and functionalization possibilities of these compounds (Albreht et al., 2009).

Scientific Research Applications

Synthesis and Chemical Transformations

One research direction involves exploring the transformations of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-thioazole-5-carboxylate into various substituted derivatives. This process includes the preparation of compounds with aromatic amines and monosubstituted hydrazines to produce 5-aryl substituted and N-amino substituted thiazolo[5,4-c]pyridine derivatives, showcasing the versatility of thiazole carboxylates in synthesizing heterocyclic compounds with potential biological activities (Albreht et al., 2009).

Another aspect of research highlights the reaction of ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylate with various nucleophilic reagents, leading to the synthesis of diverse naphthalene, pyrazole, isoxazoline, and pyridine derivatives, demonstrating the compound's reactivity and potential for generating novel chemical entities (Harb et al., 1989).

Biological and Pharmacological Potential

Research also extends to the synthesis of thiazolo[3,2-a]pyridines using multicomponent reactions, with some derivatives displaying promising anticancer activity across a range of cancer cell lines. This suggests the utility of such compounds in developing new anticancer therapies (Altuğ et al., 2011).

Furthermore, the utilization of ethyl 4-(trifluoromethyl)-2-vinylthiazole-5-carboxylate as a precursor for various aminoethylthiazole derivatives highlights its role in creating compounds with potential for further pharmacological evaluation (Boy & Guernon, 2005).